Cas no 1804019-00-8 (5-Amino-3-(aminomethyl)-4-nitro-2-(trifluoromethoxy)pyridine)
5-Amino-3-(aminomethyl)-4-nitro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-Amino-3-(aminomethyl)-4-nitro-2-(trifluoromethoxy)pyridine
-
- Inchi: 1S/C7H7F3N4O3/c8-7(9,10)17-6-3(1-11)5(14(15)16)4(12)2-13-6/h2H,1,11-12H2
- InChI Key: HDDHOLVAUOMUMZ-UHFFFAOYSA-N
- SMILES: FC(OC1C(CN)=C(C(=CN=1)N)[N+](=O)[O-])(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 283
- XLogP3: 0.9
- Topological Polar Surface Area: 120
5-Amino-3-(aminomethyl)-4-nitro-2-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022002930-500mg |
5-Amino-3-(aminomethyl)-4-nitro-2-(trifluoromethoxy)pyridine |
1804019-00-8 | 97% | 500mg |
$1,038.80 | 2022-04-02 | |
| Alichem | A022002930-1g |
5-Amino-3-(aminomethyl)-4-nitro-2-(trifluoromethoxy)pyridine |
1804019-00-8 | 97% | 1g |
$1,680.00 | 2022-04-02 |
5-Amino-3-(aminomethyl)-4-nitro-2-(trifluoromethoxy)pyridine Related Literature
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 5-Amino-3-(aminomethyl)-4-nitro-2-(trifluoromethoxy)pyridine
Introduction to 5-Amino-3-(aminomethyl)-4-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1804019-00-8)
5-Amino-3-(aminomethyl)-4-nitro-2-(trifluoromethoxy)pyridine, identified by its Chemical Abstracts Service (CAS) number 1804019-00-8, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, including its amino, nitro, and trifluoromethoxy substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacology.
The significance of 5-Amino-3-(aminomethyl)-4-nitro-2-(trifluoromethoxy)pyridine lies in its versatility as a building block for more complex molecular architectures. In recent years, there has been a growing interest in the development of novel pyridine derivatives due to their demonstrated efficacy in various therapeutic areas. The presence of multiple functional groups, such as the amino and nitro groups, makes this compound a valuable intermediate in the synthesis of bioactive molecules. Additionally, the trifluoromethoxy group introduces electronic and steric effects that can modulate the biological activity of the resulting compounds.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of 5-Amino-3-(aminomethyl)-4-nitro-2-(trifluoromethoxy)pyridine more effectively. These tools have been instrumental in predicting the binding interactions of this compound with biological targets, such as enzymes and receptors. For instance, studies have shown that pyridine derivatives with similar structural motifs can exhibit inhibitory effects on kinases and other enzymes involved in cancer signaling pathways. The ability to rationally design molecules based on 5-Amino-3-(aminomethyl)-4-nitro-2-(trifluoromethoxy)pyridine could lead to the discovery of new therapeutic agents with improved selectivity and potency.
The synthesis of 5-Amino-3-(aminomethyl)-4-nitro-2-(trifluoromethoxy)pyridine involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include nitration, nucleophilic substitution, and protection-deprotection strategies to introduce the desired functional groups in a controlled manner. The use of advanced catalytic systems has further refined these processes, making them more efficient and environmentally friendly. Such improvements are crucial for large-scale production and ensure that pharmaceutical intermediates like this one can be obtained with high purity and yield.
In the realm of medicinal chemistry, 5-Amino-3-(aminomethyl)-4-nitro-2-(trifluoromethoxy)pyridine has been explored as a precursor for various pharmacophores. The combination of an amino group for hydrogen bonding interactions and a nitro group for electronic modulation makes it particularly useful in designing molecules that target specific biological pathways. For example, derivatives of this compound have shown promise in preclinical studies as inhibitors of protein-protein interactions relevant to inflammatory diseases. The trifluoromethoxy group further enhances binding affinity by increasing lipophilicity while maintaining metabolic stability.
The role of 5-Amino-3-(aminomethyl)-4-nitro-2-(trifluoromethoxy)pyridine in drug discovery is also underscored by its potential as a scaffold for structure-based drug design. High-throughput screening (HTS) campaigns have identified several hits based on pyridine derivatives, including those related to this compound. These hits have served as starting points for optimizing lead compounds through iterative modifications. The integration of experimental data with computational predictions has accelerated the process of identifying promising candidates for further development.
Future research directions may focus on expanding the chemical space accessible through modifications of 5-Amino-3-(aminomethyl)-4-nitro-2-(trifluoromethoxy)pyridine. Strategies such as library synthesis and fragment-based drug design could uncover novel analogs with enhanced pharmacological properties. Additionally, green chemistry principles may be applied to develop more sustainable synthetic routes, reducing waste and energy consumption without compromising yield or quality.
The broader impact of compounds like 5-Amino-3-(aminomethyl)-4-nitro-2-(trifluoromethoxy)pyridine extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly leveraging advanced chemical biology tools to streamline drug development pipelines. By incorporating compounds such as this one into their libraries, they can accelerate the discovery of new drugs that address unmet medical needs. This underscores the importance of collaborative efforts between academia and industry to translate basic research into tangible therapeutic benefits.
In conclusion, 5-Amino-3-(aminomethyl)-4-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1804019-00-8) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and functional diversity. Its role as a key intermediate in drug synthesis and its potential applications in treating various diseases highlight its importance in modern medicinal research. As scientific understanding continues to evolve, compounds like this one will remain at the forefront of innovation, driving progress toward safer and more effective treatments for patients worldwide.
1804019-00-8 (5-Amino-3-(aminomethyl)-4-nitro-2-(trifluoromethoxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)